Cas no 4616-50-6 ((1beta,2alpha,11alpha,12alpha)-1,2,11,12-tetrahydroxy-11,20-epoxypicras-3-en-16-one)

(1beta,2alpha,11alpha,12alpha)-1,2,11,12-tetrahydroxy-11,20-epoxypicras-3-en-16-one structure
4616-50-6 structure
Product Name:(1beta,2alpha,11alpha,12alpha)-1,2,11,12-tetrahydroxy-11,20-epoxypicras-3-en-16-one
CAS No:4616-50-6
MF:C20H28O7
MW:380.432126998901
CID:881441
PubChem ID:441791
Update Time:2025-04-19

(1beta,2alpha,11alpha,12alpha)-1,2,11,12-tetrahydroxy-11,20-epoxypicras-3-en-16-one Chemical and Physical Properties

Names and Identifiers

    • (1beta,2alpha,11alpha,12alpha)-1,2,11,12-tetrahydroxy-11,20-epoxypicras-3-en-16-one
    • chaparrin
    • (-)-chaparrinone
    • 4616-50-6
    • NSC132794
    • NSC-132794
    • 1,2,11,12-tetrahydroxy-11,20-epoxypicras-3-en-16-one
    • DTXSID30963513
    • NS00093825
    • PICRAS-3-EN-16-ONE, 11,20-EPOXY-1,2,11,12-TETRAHYDROXY-, (1.BETA.,2.ALPHA.,11.BETA.,12.ALPHA.)-
    • Q27106140
    • C08756
    • Chaparrine
    • NSC 79404
    • CHEMBL470984
    • YX31WC5SRV
    • (1S,4R,5R,6R,7S,11R,13S,16S,17S,18S,19R)-4,5,16,17-Tetrahydroxy-6,14,18-trimethyl-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-en-9-one
    • CHEBI:3577
    • Picras-3-en-16-one, 11,20-epoxy-1,2,11,12-tetrahydroxy-, (1beta,2alpha,11beta,12alpha)-
    • NSC 132794
    • UNII-YX31WC5SRV
    • Inchi: 1S/C20H28O7/c1-8-4-12(21)16(24)18(3)10(8)5-13-19-7-26-20(25,17(18)19)15(23)9(2)11(19)6-14(22)27-13/h4,9-13,15-17,21,23-25H,5-7H2,1-3H3
    • InChI Key: SYRCAVSNPCUQCQ-UHFFFAOYSA-N
    • SMILES: O1CC23C4CC5C(C)=CC(C(C5(C)C2C1(C(C(C)C3CC(=O)O4)O)O)O)O

Computed Properties

  • Exact Mass: 380.18400
  • Monoisotopic Mass: 380.18350323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 0
  • Complexity: 736
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • PSA: 116.45000
  • LogP: -0.04200

(1beta,2alpha,11alpha,12alpha)-1,2,11,12-tetrahydroxy-11,20-epoxypicras-3-en-16-one Related Literature

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